4-butoxy-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 4-butoxy-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]benzamide
• InChI: InChI=1S/C21H23NO4S/c1-2-3-12-25-17-10-8-16(9-11-17)20(23)22-15-21(24,18-6-4-13-26-18)19-7-5-14-27-19/h4-11,13-14,24H,2-3,12,15H2,1H3,(H,22,23)
• InChI Key: FNKMOYSPHKHWNV-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCC(C2=CC=CO2)(C3=CC=CS3)O
• Molecular Formula: C21H23NO4S
• Molecular Weight: 385.5 g/mol

Description

4-butoxy-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzamide, also known as BFHTB, is a compound that has shown promising results in scientific research. This compound has been synthesized using various methods and has been found to have potential applications in the field of medicine.

Scientific Research Applications

Synthesis and Molecular Transformations

• Regiocontrolled Synthesis of γ-Hydroxybutenolides : The study demonstrates the photooxygenation of 2-thiophenyl-substituted furans, leading to the synthesis of γ-hydroxybutenolides. This method suggests a potential pathway for the transformation of similar compounds, which could be applicable in synthesizing derivatives of the compound of interest (Kotzabasaki, Vassilikogiannakis, & Stratakis, 2016).

• Photoinduced Direct Oxidative Annulation : This research outlines a method for the oxidative annulation of 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones, leading to the synthesis of highly functionalized polyheterocyclic compounds. This suggests potential applications in the synthesis of complex molecular architectures from furan and thiophene derivatives (Zhang et al., 2017).

Electronic and Material Applications

• Electrochromic Conducting Polymers : The study explores the synthesis and characterization of bis(2-(3,4-ethylenedioxy)thiophene)-based monomers for the production of electroactive polymers. These findings indicate potential applications of related compounds in developing new materials for electronic devices (Sotzing, Reynolds, & Steel, 1996).

Heterocyclic Synthesis and Drug Design

• Synthesis of Alzheimer’s Disease Therapeutic Entrants : A study reported the synthesis of benzamides as potential therapeutic agents for Alzheimer’s disease, demonstrating the relevance of benzamide derivatives in medicinal chemistry and drug design (Hussain et al., 2016).

• Antimicrobial and Anti-inflammatory Compounds : Research into the synthesis of novel compounds derived from furan and thiophene structures has shown significant antibacterial, antiurease, and anti-inflammatory activities. This suggests that derivatives of the compound of interest might have potential applications in developing new therapeutic agents (Sokmen et al., 2014).